Cas no 2228138-08-5 ((1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride)

• Product Name: (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride
• CAS No: 2228138-08-5
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 5962058
• PubChem ID: 165870717
• Update Time: 2025-05-19

(1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride
• 2228138-08-5
• EN300-1583858

• Inchi： 1S/C9H9FN2O2S/c1-12-9-5-3-2-4-7(9)8(11-12)6-15(10,13)14/h2-5H,6H2,1H3
• InChI Key： NRNAVMGVRATURP-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2N(C)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.03687687g/mol
• Monoisotopic Mass: 228.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride (CAS No. 2228138-08-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride (CAS No. 2228138-08-5) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is widely recognized for its unique reactivity and potential applications in covalent inhibitor design, proteomics research, and targeted protein degradation. The compound's methanesulfonyl fluoride moiety makes it particularly valuable for activity-based protein profiling (ABPP), a technique gaining traction in modern biochemical studies.

The structural features of (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride contribute to its growing popularity in pharmaceutical research. The 1-methyl-1H-indazole core provides excellent pharmacophore properties, while the sulfonyl fluoride group enables selective modification of biological targets. Recent studies highlight its utility in developing covalent kinase inhibitors, addressing one of the most searched topics in cancer drug development forums. Researchers are particularly interested in how this compound compares to traditional acrylamide-based warheads in terms of selectivity and reactivity.

From a synthetic chemistry perspective, CAS 2228138-08-5 represents an important building block for click chemistry applications and bioorthogonal reactions. Its stability under physiological conditions makes it suitable for in vivo labeling studies, a hot topic in chemical biology discussions. The compound's fluorosulfate group has shown remarkable potential in ligand-directed chemistry, answering frequent queries about alternatives to conventional protein modification techniques.

In the context of drug discovery trends, (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride addresses several current challenges. Its application in fragment-based drug discovery (FBDD) provides solutions to common problems in hit-to-lead optimization, a frequently searched term in pharmaceutical databases. The compound's ability to form stable adducts with catalytic residues makes it valuable for studying enzyme mechanisms, another trending topic in biochemical research.

The safety profile and handling considerations of CAS 2228138-08-5 follow standard laboratory protocols for sulfonyl fluoride compounds. While not classified as hazardous under normal research conditions, proper storage in anhydrous environments is recommended to maintain its stability - a practical tip often sought by laboratory technicians. The compound's compatibility with various organic solvents and its stability at room temperature make it convenient for diverse experimental setups.

Recent publications have highlighted innovative applications of (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride in chemical proteomics. Its use in identifying cysteine-reactive hotspots in proteins addresses a key question in structural biology research. The compound's selectivity profile makes it particularly useful for mapping nucleophilic residues in complex biological systems, a technique gaining attention in drug target identification studies.

From a commercial availability standpoint, CAS 2228138-08-5 is increasingly accessible through specialized chemical suppliers catering to pharmaceutical research. The growing demand reflects its importance in developing next-generation therapeutics, particularly in areas like targeted covalent inhibitors - a trending search term in medicinal chemistry circles. Researchers appreciate its consistent quality and purity specifications, crucial for reproducible results in high-throughput screening applications.

The future research directions for (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride appear promising, with potential applications in protein-protein interaction modulation and allosteric site targeting. These applications align with current interests in undruggable target exploration, a hot topic in drug discovery conferences. The compound's versatility suggests it will remain relevant as new chemical biology tools continue to evolve.

In analytical chemistry applications, CAS 2228138-08-5 demonstrates excellent compatibility with mass spectrometry techniques, addressing common questions about compound characterization methods. Its distinct fragmentation pattern facilitates identification in complex mixtures, making it valuable for metabolite identification studies. This characteristic responds to frequent queries in ADME research about tracking small molecule modifications in biological systems.

The patent landscape surrounding (1-methyl-1H-indazol-3-yl)methanesulfonyl fluoride reveals growing intellectual property interest, particularly in kinase inhibitor development. This aligns with current pharmaceutical industry focus on precision medicine approaches, a frequently searched term in medical research databases. The compound's utility in creating irreversible inhibitors with improved selectivity profiles makes it attractive for therapeutic patent applications.